Cas no 2138114-62-0 (2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid)

• Product Name: 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid
• CAS No: 2138114-62-0
• MF: C₉H₁₂F₂O₃
• MW: 206.186590194702
• CID: 6073090
• PubChem ID: 165492039
• Update Time: 2025-05-20

2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138114-62-0
• 2-(4,4-difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid
• EN300-1156243
• 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid

• Inchi： 1S/C9H12F2O3/c1-6(7(12)13)8(14)2-4-9(10,11)5-3-8/h2,4,6,14H,3,5H2,1H3,(H,12,13)
• InChI Key： YGYDIRHTSNWQNY-UHFFFAOYSA-N
• SMILES： FC1(C=CC(C(C(=O)O)C)(CC1)O)F

Computed Properties

• Exact Mass: 206.07545056g/mol
• Monoisotopic Mass: 206.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid

2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic Acid: A Comprehensive Overview

The compound 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid, identified by the CAS number 2138114-62-0, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of fluorinated cyclohexenyl derivatives, which have garnered considerable attention in recent years due to their unique chemical properties and versatility. The structure of this compound features a cyclohexene ring substituted with two fluorine atoms at the 4-position and a hydroxyl group at the 1-position, with a propanoic acid moiety attached at the same position. This combination of functional groups imparts distinctive reactivity and stability to the molecule.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The presence of fluorine atoms in organic molecules can significantly alter their physicochemical properties, such as lipophilicity, bioavailability, and metabolic stability. In the case of 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid, the fluorine substitution enhances the molecule's ability to interact with biological targets, making it a promising candidate for therapeutic applications. For instance, researchers have explored its potential as a modulator of various enzyme activities and receptor interactions, which could lead to innovative treatments for conditions such as inflammation, pain, and neurodegenerative diseases.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the cyclohexene derivative. Advanced methodologies, including transition metal-catalyzed couplings and enantioselective syntheses, have been employed to construct the core structure efficiently. The introduction of fluorine atoms is often achieved through electrophilic fluorination or nucleophilic substitution reactions, depending on the specific conditions required. The final step involves attaching the propanoic acid group through esterification or direct coupling reactions, ensuring optimal functionalization for downstream applications.

In terms of applications, 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yl)propanoic acid has shown promise in both academic research and industrial settings. In academia, it serves as a valuable tool for studying fluorinated natural products and their biosynthetic pathways. Its unique structure allows researchers to probe into complex molecular interactions and develop novel chemical probes for biological systems. In industry, this compound is being evaluated for its potential in agrochemicals, where its ability to modulate plant growth regulators could lead to improved crop yields and pest resistance.

The toxicological profile of CAS No. 2138114-62-0 has also been a subject of recent investigations. Studies indicate that while the compound exhibits moderate toxicity in acute exposure scenarios, its chronic effects remain under scrutiny. Regulatory agencies are closely monitoring its use to ensure compliance with safety standards and minimize environmental impact.

In conclusion, 2-(4,4-Difluoro-1-hydroxycyclohex-2-en-1-yli)propanoic acid, with its distinctive structure and versatile properties, represents a significant advancement in modern organic chemistry. Its potential applications span across multiple disciplines, from drug discovery to agrochemical development. As research continues to uncover its full capabilities, this compound is poised to make a substantial impact on both scientific innovation and industrial progress.